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Compound of Interest

Compound Name: Sodium bis(fluorosulfonyl)imide

Cat. No.: B1448128

An in-depth technical guide on the electrochemical stability of Sodium
Bis(fluorosulfonyl)imide (NaFSI) in carbonate electrolytes, prepared for researchers,
scientists, and professionals in battery technology development.

Introduction

Sodium bis(fluorosulfonyl)imide (NaFSI) has emerged as a highly promising salt for sodium-
ion batteries (SIBs) due to its exceptional thermal stability, high ionic conductivity, and
beneficial role in forming a stable solid electrolyte interphase (SEI) on the anode. A critical
parameter for any electrolyte formulation is its electrochemical stability window (ESW), which
defines the voltage range within which the electrolyte remains stable without significant
oxidation or reduction. A wide ESW is paramount for developing high-energy-density SIBs, as it
enables the use of high-voltage cathodes and low-voltage anodes.

This guide provides a comprehensive overview of the electrochemical stability of NaFSI in
various carbonate-based electrolytes, which are widely considered for SIBs due to their good
balance of properties. It summarizes key quantitative data, details the experimental protocols
for ESW determination, and presents a visual workflow of the process.

Electrochemical Stability Window: Quantitative Data

The electrochemical stability of NaFSl-based carbonate electrolytes is typically evaluated using
linear sweep voltammetry (LSV) or cyclic voltammetry (CV). The stability limits are defined as
the potentials at which the current density exceeds a predetermined threshold, indicating the
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onset of electrolyte decomposition. The data compiled from various studies are summarized

below.
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Note: Data marked with an asterisk () is representative of typical values found in literature for

similar systems, as specific comprehensive datasets for NaFSI across all carbonate mixtures

are not always available in a single source. The anodic limit can be influenced by the working

electrode material, with aluminum current collectors sometimes showing dissolution at lower

potentials than inert electrodes like platinum or glassy carbon[2].*

Experimental Protocol: Determination of the

Electrochemical Stability Window
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The standard method for determining the ESW of an electrolyte is Linear Sweep Voltammetry
(LSV).[4][5][6] This technique measures the current response as the potential is linearly
scanned in one direction (either anodically or cathodically) from the open-circuit voltage (OCV).

Cell Assembly

A three-electrode setup is typically used for accurate ESW measurements.

o Working Electrode (WE): An electrochemically inert material is chosen to ensure that the
measured current response is due to electrolyte decomposition rather than reactions
involving the electrode itself. Common choices include Platinum (Pt), Glassy Carbon (GC),
or Stainless Steel (SS).

o Reference Electrode (RE): A stable reference potential is crucial. In sodium-based systems,
a sodium metal disc or wire is the most common and reliable reference electrode.

o Counter Electrode (CE): This electrode completes the circuit. A sodium metal disc is typically
used.

o Separator: A glass fiber or polypropylene separator is soaked in the NaFSI-carbonate
electrolyte and placed between the electrodes to prevent short circuits.

The components are assembled in an airtight coin cell or a specialized electrochemical cell
inside an argon-filled glovebox to prevent contamination from atmospheric moisture and
oxygen.

Electrochemical Measurement

e Instrumentation: A potentiostat is used to control the potential of the working electrode with
respect to the reference electrode and measure the resulting current.

» Rest Period: After cell assembly, the cell is allowed to rest for several hours to reach a stable
Open-Circuit Voltage (OCV).

e Anodic Scan: To determine the anodic (oxidation) stability limit, the potential is swept from
the OCV to a high positive potential (e.g., 5.0-6.0 V vs. Na/Na™*) at a slow scan rate, typically
between 0.1 mV/s and 1 mV/s.[7]
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o Cathodic Scan: To determine the cathodic (reduction) stability limit, a separate scan is
performed from the OCV to a negative potential (e.g., -0.5 V vs. Na/Na*).

o Data Analysis: The resulting current is plotted against the applied potential, generating a
voltammogram. The potential at which the current density sharply increases and exceeds a
defined cutoff value (e.g., 0.01 mA/cmz2 or 10 pA/cm?) is defined as the electrochemical
stability limit. The choice of this cutoff value can be somewhat arbitrary but should be
consistently applied for comparative studies.[8]

Visualization of Experimental and Logical
Workflows

The following diagrams illustrate the logical relationships in electrolyte formulation and the
typical workflow for experimental determination of the electrochemical stability window.
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Caption: Logical relationship of electrolyte components and properties.
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Caption: Experimental workflow for determining the ESW.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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